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Compound of Interest

Compound Name: SU5208

Cat. No.: B2856542 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

comprehensive technical overview of SU5208, a potent inhibitor of Vascular Endothelial Growth

Factor Receptor-2 (VEGFR2). This guide details its chemical structure, physicochemical

properties, mechanism of action, and relevant experimental protocols, presenting quantitative

data in accessible formats and visualizing complex biological pathways and workflows.

Chemical Identity and Properties
SU5208, with the IUPAC name 3-[(thiophen-2-yl)methylene]-1,3-dihydro-2H-indol-2-one, is a

synthetic small molecule belonging to the oxindole family of compounds. It is recognized for its

targeted inhibition of VEGFR2, a key regulator of angiogenesis.

Table 1: Chemical Identifiers of SU5208
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Identifier Value

IUPAC Name
3-[(thiophen-2-yl)methylene]-1,3-dihydro-2H-

indol-2-one

Synonyms
3-[(Thien-2-yl)methylene]-2-indolinone,

thienylmethylene oxindole

CAS Number 62540-08-3[1][2][3][4]

Molecular Formula C₁₃H₉NOS[2][4]

SMILES O=C1Nc2ccccc2/C1=C/c1cccs1[2][4]

InChI

InChI=1S/C13H9NOS/c15-13-11(8-9-4-3-7-16-

9)10-5-1-2-6-12(10)14-13/h1-8H,(H,14,15)/b11-

8-[4]

Table 2: Physicochemical Properties of SU5208

Property Value

Molecular Weight 227.28 g/mol [2][3][4]

Appearance Yellow to orange solid powder

Melting Point Not explicitly available in cited literature

Solubility
DMSO: ~45-100 mg/mL[3] Ethanol: ~2 mg/mL

Water: Insoluble

LogP 3.378

Purity ≥98%

Mechanism of Action and Signaling Pathways
SU5208 functions as a potent and selective inhibitor of VEGFR2, a receptor tyrosine kinase

(RTK).[1][5] It exerts its inhibitory effect by competing with ATP for binding to the catalytic

domain of the VEGFR2 kinase. This prevents the autophosphorylation of the receptor upon
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binding of its ligand, Vascular Endothelial Growth Factor (VEGF), thereby blocking the initiation

of downstream signaling cascades.

The inhibition of VEGFR2 by SU5208 disrupts a multitude of signaling pathways crucial for

endothelial cell proliferation, migration, survival, and vascular permeability, all of which are

hallmarks of angiogenesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b2856542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2856542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Cell Membrane

Intracellular Space

VEGF

VEGFR2 (Receptor Tyrosine Kinase)

Binds

ADP P

Autophosphorylation

SU5208

Inhibits

ATP

PLCγ

Activates

PI3K

Activates

PKC

Ras

Akt

Cell Survival

Raf

MEK

ERK

Cell Proliferation Cell Migration Vascular Permeability

 

Preparation

Assay Execution

Detection

Data Analysis

Prepare Reagents:
- Recombinant VEGFR2

- Kinase Buffer
- ATP

- Substrate (e.g., Poly(Glu,Tyr) 4:1)
- SU5208 dilutions

Incubate VEGFR2 with SU5208 dilutions

Initiate reaction with ATP and Substrate

Allow kinase reaction to proceed

Stop reaction (e.g., with EDTA)

Detect phosphorylation
(e.g., ELISA, TR-FRET, Luminescence)

Measure signal

Plot % inhibition vs. SU5208 concentration

Calculate IC50 value
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Preparation

Assay Execution

Analysis

Coat 96-well plate with
Basement Membrane Extract (e.g., Matrigel)

Seed treated cells onto the gel

Prepare endothelial cell suspension
(e.g., HUVECs)

Treat cells with SU5208
or vehicle control

Incubate for 4-18 hours

Image tube formation
using a microscope

Quantify tube length,
number of junctions, etc.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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